BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Tetraethylene Glycol in Natural gas Dehydration
Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B1682756

Abstract: This document provides detailed application notes and experimental protocols for the
use of tetraethylene glycol (TEG) in natural gas dehydration research. It is intended for
researchers, scientists, and professionals in the energy and chemical engineering fields. The
content covers the fundamental principles of glycol dehydration, experimental setups, operating
procedures, and analytical methods for process monitoring and efficiency evaluation.

Introduction

Natural gas produced from reservoirs is typically saturated with water vapor. The presence of
water can lead to several operational problems, including:

» Hydrate formation: At high pressures and low temperatures, water can combine with
hydrocarbons to form solid, ice-like structures called hydrates, which can plug pipelines and
equipment.

e Corrosion: In the presence of acid gases like CO2 and HzS, water can form corrosive acids
that damage pipelines and infrastructure.

e Reduced pipeline capacity: The condensation of water can lead to slug flow and reduce the
carrying capacity of pipelines.

e Lower heating value: Water vapor in natural gas lowers its energy content.
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To mitigate these issues, natural gas is dehydrated to meet pipeline quality specifications,
typically requiring a water content of less than 7 pounds per million standard cubic feet
(IbsIMMSCF). Glycol dehydration is a widely used and cost-effective absorption process for
removing water from natural gas streams. Among the various glycols, tetraethylene glycol
(TEG) is often favored for its high dehydration efficiency, thermal stability, and low vapor
pressure, which minimizes glycol losses.[1]

This document outlines the principles and provides detailed protocols for conducting
laboratory-scale research on natural gas dehydration using TEG.

Principle of TEG Dehydration

The TEG dehydration process is based on the principle of absorption, where a liquid desiccant
(TEG) is used to remove water vapor from a gas stream. The process can be broadly divided
into two main stages: absorption and regeneration.

e Absorption: Wet natural gas is brought into contact with lean (water-free) TEG in a contactor
tower. Due to its hygroscopic nature, TEG absorbs water from the natural gas. The dry gas
exits from the top of the contactor, while the water-rich TEG (rich glycol) is collected at the
bottom.

o Regeneration: The rich glycol is heated in a reboiler to boil off the absorbed water. The
regenerated, lean TEG is then cooled and recirculated back to the contactor for continuous
dehydration.

Experimental Setup

A laboratory-scale TEG dehydration unit can be constructed to simulate the industrial process.
The setup typically consists of the following components:

e Gas Inlet and Humidification System: To prepare a synthetic wet natural gas stream with a
known water content.

« Inlet Scrubber: A vessel to remove any entrained liquid droplets from the gas stream before it
enters the contactor.
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e Glycol Contactor (Absorber): A packed or trayed column where the gas and glycol streams
come into contact.

» Glycol Regeneration System: Comprising a flash tank, a reboiler, and a stripping column to
remove water from the rich glycol.

o Heat Exchangers: To conserve energy by exchanging heat between the hot lean glycol and
the cool rich glycol.

e Pumps and Flow Controllers: To circulate the glycol and control the flow rates of gas and
liquid streams.

 Instrumentation and Data Acquisition: To monitor and record process variables such as
temperature, pressure, and flow rates.

Experimental Protocols
Preparation of Solutions and Gases

» Tetraethylene Glycol (TEG) Solution:
o Use high-purity TEG (e.g., 99% or higher).

o Prepare a lean TEG solution by heating it to the desired regeneration temperature
(typically 180-204°C) to remove any absorbed water.

o The concentration of the lean TEG solution can be verified using methods like Karl Fischer
titration or by measuring its refractive index.

e Synthetic Natural Gas:

o Prepare a synthetic natural gas mixture with a composition representative of the gas to be
studied. A typical composition could be 85-95% methane, with smaller amounts of ethane,
propane, and other hydrocarbons.

o The gas can be humidified by bubbling it through a temperature-controlled water bath to
achieve a known water saturation level.
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Dehydration Experiment Protocol

e System Startup:

[e]

Pressurize the system with the synthetic natural gas to the desired operating pressure.

o

Start the circulation of the lean TEG solution at a predetermined flow rate.

[¢]

Bring the gas flow to the desired rate.

[e]

Allow the system to reach a steady state, which can be monitored by observing constant
temperature, pressure, and outlet gas water content readings.

o Sample Collection:

o Gas Samples: Collect samples of the wet inlet gas and the dry outlet gas using gas
sampling bags or online analyzers.

o Glycol Samples: Collect samples of the lean TEG entering the contactor and the rich TEG
exiting the contactor.

e Process Monitoring:

o Continuously monitor and record the following parameters:

Inlet and outlet gas temperature and pressure.

Contactor temperature and pressure.

Lean and rich glycol temperature and flow rate.

Reboiler temperature.

Analytical Protocols

e Determination of Water Content in Natural Gas:

o Dew Point Measurement (ASTM D1142): Use a chilled mirror dew point tester to
determine the dew point temperature of the gas, which can then be converted to water
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content using standard charts or equations.

o Gas Chromatography (GC): A gas chromatograph equipped with a thermal conductivity
detector (TCD) can be used for the quantitative analysis of water in the gas stream.

o Karl Fischer Titration: This is a highly accurate method for determining the water content in
both gas and liquid samples.

o Determination of Glycol Concentration and Purity:

o Gas Chromatography (GC): GC can be used to determine the concentration of TEG in
aqueous solutions.

o High-Performance Liquid Chromatography (HPLC): HPLC is another chromatographic
technique suitable for the analysis of glycols.

o Refractive Index: The refractive index of the glycol solution is a quick and simple method
to estimate its concentration.

Data Presentation

The following tables summarize typical quantitative data obtained from natural gas dehydration
experiments and simulations using TEG.

Table 1: Effect of TEG Circulation Rate on Dehydration Performance (Simulation Data)

) . Outlet Water
TEG Circulation Inlet Water Content O Water Removal
onten
Rate (m3/h) (Ib/IMMSCF) Efficiency (%)
(Ib/IMMSCF)

3.5 19.84 6.8 65.7

10.0 19.84 55 72.3

15.0 19.84 5.0 74.8

20.0 19.84 49 75.3

25.47 19.84 4,783 75.9
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Source: Simulation data from a study on TEG dehydration.[2]

Table 2: Effect of Reboiler Temperature on TEG Purity and Water Content (Simulation Data)

. . Outlet Water Content
Reboiler Temperature (°C) Lean TEG Purity (wt%)
(Ib/IMMSCF)
180 98.5 8.5
190 99.0 6.2
200 99.5 4.1
204 99.7 3.5

Source: Typical performance data from simulation studies.

Table 3: Comparison of Dehydration Performance of TEG and TREG (Experimental Data)

Gas Flow Rate Initial Water Final Water Water Removal
Absorbent . o

(ml/min) Vapor (%) Vapor (%) Efficiency (%)
TEG 60 90 ~10 ~88.9
TREG 120 a0 ~5 ~94.4

Source: Experimental data comparing TEG and TREG performance.

Visualizations

The following diagrams illustrate the key processes and workflows in TEG-based natural gas
dehydration.
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Caption: Process flow diagram of a typical TEG natural gas dehydration unit.
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natural-gas-dehydration-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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